![molecular formula C21H17NOS2 B8687521 1H-Indole, 2-[(phenylsulfinyl)methyl]-3-(phenylthio)- CAS No. 143246-73-5](/img/structure/B8687521.png)
1H-Indole, 2-[(phenylsulfinyl)methyl]-3-(phenylthio)-
Cat. No. B8687521
M. Wt: 363.5 g/mol
InChI Key: WEJMICDBYIOXOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05527819
Procedure details
A solution of 3-phenylthio-2-phenylthiomethylindole (0.750 g, 2.94 mmol) in methanol (100 mL) was cooled to 0° C. with stirring. Monoperoxyphthalic acid magnesium salt (0.908 g, 80% peracid) in methanol (50 mL) was added slowly dropwise. After addition, the reaction was stirred an additional 30 min., then quenched with 10% aqueous sodium thiosulfate (2 mL). The methanol was removed in vacuo, and the residue partitioned between ethyl acetate and water. The organic phase was washed successively with water and saturated brine, then dried over magnesium sulfate. Filtration and concentration of the filtrate in vacuo gave an oil which was purified by chromatography on silica gel using 20-30% ethyl acetate in hexane. The title compound was obtained as a foam, mp 71°-74° C. Exact mass calculated for C21H17NOS2 : 364.082982. Found: 364.084549. NMR (DMSO-d6) δ11.82 (1H, s), 7.50 (6H, m), 7.23 (1H, d, J=8 Hz), 7.15 (3 H, m) 7.05 (2H, m) 6.90 2H, m), 4.43 (1, d, J=13 Hz), 4.38 (1H, d, J=13 Hz).
Name
3-phenylthio-2-phenylthiomethylindole
Quantity
0.75 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[C:1]1([S:7][C:8]2[C:16]3[C:11](=[CH:12][CH:13]=[CH:14][CH:15]=3)[NH:10][C:9]=2[CH2:17][S:18][C:19]2[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[Mg+2].C(O[O-])(=O)C1C(=CC=CC=1)C([O-])=[O:30]>CO>[C:19]1([S:18]([CH2:17][C:9]2[NH:10][C:11]3[C:16]([C:8]=2[S:7][C:1]2[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=2)=[CH:15][CH:14]=[CH:13][CH:12]=3)=[O:30])[CH:20]=[CH:21][CH:22]=[CH:23][CH:24]=1 |f:1.2|
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Inputs
Step One
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Name
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3-phenylthio-2-phenylthiomethylindole
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|
Quantity
|
0.75 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)SC1=C(NC2=CC=CC=C12)CSC1=CC=CC=C1
|
|
Name
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|
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Quantity
|
100 mL
|
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Type
|
solvent
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Smiles
|
CO
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Step Two
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Name
|
|
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Quantity
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0.908 g
|
|
Type
|
reactant
|
|
Smiles
|
[Mg+2].C(C=1C(C(=O)[O-])=CC=CC1)(=O)O[O-]
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Name
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|
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Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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After addition
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STIRRING
|
Type
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STIRRING
|
|
Details
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the reaction was stirred an additional 30 min.
|
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Duration
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30 min
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
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quenched with 10% aqueous sodium thiosulfate (2 mL)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The methanol was removed in vacuo
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the residue partitioned between ethyl acetate and water
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WASH
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Type
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WASH
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|
Details
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The organic phase was washed successively with water and saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
|
|
Details
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Filtration and concentration of the filtrate in vacuo
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
gave an oil which
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CUSTOM
|
Type
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CUSTOM
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|
Details
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was purified by chromatography on silica gel using 20-30% ethyl acetate in hexane
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C1(=CC=CC=C1)S(=O)CC=1NC2=CC=CC=C2C1SC1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
